Cas no 116-58-5 (20b-Dihydrocortisol)

• Product Name: 20b-Dihydrocortisol
• CAS No: 116-58-5
• MF: C₂₁H₃₂O₅
• MW: 364.475787162781
• CID: 225313
• PubChem ID: 12150498
• Update Time: 2025-05-25

20b-Dihydrocortisol Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-3-one,11,17,20,21-tetrahydroxy-, (11b,20R)-
• (8S,9S,10R,11S,13S,14S,17R)-17-[(1R)-1,2-dihydroxyethyl]-11,17-dihydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 20-beta-Dihydrocortisol
• 20-β-Dihydrocortisol
• 20β-Dihydrocortisol
• (11beta,20S)-11,17,20,21-tetrahydroxypregn-4-en-3-one
• 11-beta,17-alpha-20-beta,21-tetrahydroxypregn-4-en-3-one
• 202-Dihydrocortisol
• 20beta-hydroxycortisol
• REICHSTEIN'S SUBSTANCE 'E'
• REICHSTEIN'S COMPOUND ''E''
• 4-pregnene-11B,17A,20B,21-tetrol-3-one
• 4-Pregnene-11β,17α,20β,21-tetrol-3-one
• 11β,17α,20β,21-Tetrahydroxy-4-pregnen-3-one
• 4-PREGNEN-11-BETA, 17,20-BETA, 21-TETROL-3-ONE
• (11
• Pregn-4-en-3-one, 11,17,20,21-tetrahydroxy-, (11beta,20R)-
• delta4-Pregnene-11beta,17alpha,20beta,21-tetraol-3-one
• Q27266607
• Reichstein's compound E
• 4-PREGNENE-11.BETA.,17.ALPHA.,20.BETA.,21-TETROL-3-ONE [MI]
• 11beta,17,20beta,21-Tetrahydroxy-4-pregnen-3-one;
• 20 beta -Dihydrocortisol
• 4-Pregnene-11beta,17alpha,20beta,21-tetrol-3-one [MI]
• 17-(1,2-dihydroxyethyl)androsten-3-one-11,17-diol
• CHEBI:139311
• 11beta,17,20R,21-tetrahydroxypregn-4-en-3-one
• PREGN-4-EN-3-ONE, 11,17,20,21-TETRAHYDROXY-, (11.BETA.,20R)-
• 11beta,17,20beta,21-Tetrahydroxy-pregn-4-en-3-one
• SCHEMBL17361272
• 20b-Dihydrocortisol
• (11beta,20R)-11,17,20,21-Tetrahydroxypregn-4-en-3-one
• 11,17,20,21-Tetrahydroxypregn-4-en-3-one, (11beta,20R)-
• 116-58-5
• 20.BETA.-DIHYDROCORTISOL
• .DELTA.4-PREGNENE-11.BETA.,17.ALPHA.,20.BETA.,21-TETRAOL-3-ONE
• (20R)-dihydrocortisol
• DTXSID40871599
• 77U6C4OLOR
• 11beta,17alpha,20beta,21-tetrahydroxy-4-pregnen-3-one
• 4-Pregnene-11beta,17alpha,20beta,21-tetrol-3-one
• 20beta-Dihydrocortisol
• (11,20R)-11,17,20,21-Tetrahydroxypregn-4-en-3-one
• Reichstein's substance E
• Delta(4)-pregnene-11beta,17alpha,20beta,21-tetraol-3-one
• 20.BETA.-HYDROXYCORTISOL
• A,20R)-11,17,20,21-Tetrahydroxypregn-4-en-3-one
• 4-Pregnene-11.beta.,17.alpha.,20.beta.,21-tetrol-3-one
• UNII-77U6C4OLOR
• 11,17,20,21-TETRAHYDROXYPREGN-4-EN-3-ONE, (11.BETA.,20R)-
• 20betha-Dihydrocortisol
• 11 beta,17,20 beta,21-tetrahydroxypregn-4-en-3-one

• Inchi： 1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-18,22,24-26H,3-8,10-11H2,1-2H3/t14-,15-,16-,17+,18+,19-,20-,21-/m0/s1
• InChI Key： AWWCEQOCFFQUKS-LCGKLAOVSA-N
• SMILES： O[C@]1([C@@H](CO)O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 364.22497412g/mol
• Monoisotopic Mass: 364.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.0666 (rough estimate)
• Melting Point: 125°C (rough estimate)
• Boiling Point: 415.66°C (rough estimate)
• Refractive Index: 1.6120 (estimate)

Additional information on 20b-Dihydrocortisol

20b-Dihydrocortisol: A Comprehensive Overview

20b-Dihydrocortisol, also known by its CAS number CAS No. 116-58-5, is a steroidal compound that has garnered significant attention in the fields of endocrinology and pharmacology. This compound is a derivative of cortisol, a glucocorticoid hormone that plays a crucial role in regulating various physiological processes, including stress response, immune function, and metabolism. The "20b" designation refers to the specific stereochemistry at the 20th carbon position of the steroid nucleus, which is a key factor in determining its biological activity and pharmacokinetic properties.

The discovery and characterization of 20b-Dihydrocortisol have been driven by the need to understand the mechanisms underlying glucocorticoid action and to develop novel therapeutic agents. Recent studies have highlighted its potential as a tool for investigating the role of glucocorticoids in various pathological conditions, such as chronic inflammation, autoimmune diseases, and neurodegenerative disorders. Moreover, advancements in synthetic chemistry have enabled the efficient production of this compound, making it more accessible for research and potential clinical applications.

One of the most intriguing aspects of 20b-Dihydrocortisol is its unique pharmacokinetic profile. Unlike cortisol, which is rapidly metabolized in the liver, this compound exhibits a longer half-life, allowing for sustained release and prolonged effects. This property has been leveraged in preclinical studies to explore its efficacy in treating conditions where prolonged glucocorticoid activity is desirable. For instance, researchers have demonstrated that 20b-Dihydrocortisol can effectively suppress inflammatory responses in animal models of arthritis and colitis without inducing significant side effects associated with traditional glucocorticoids.

The structural elucidation of CAS No. 116-58-5 has also provided insights into its interaction with glucocorticoid receptors (GRs). Unlike cortisol, which binds to GRs with high affinity but limited selectivity, 20b-Dihydrocortisol exhibits a unique binding pattern that may confer selective agonistic or antagonistic effects depending on the cellular context. This dual functionality makes it an attractive candidate for developing targeted therapies that can modulate GR activity without affecting other steroid hormone pathways.

In recent years, there has been growing interest in exploring the neuroprotective potential of 20b-Dihydrocortisol. Studies have shown that this compound can enhance neurogenesis and reduce neuroinflammation in models of Alzheimer's disease and stroke. These findings suggest that it may serve as a novel therapeutic agent for treating neurodegenerative disorders, where inflammation and oxidative stress play pivotal roles.

The synthesis of CAS No. 116-58-5 has also been optimized through advancements in organic chemistry. Traditional methods involving multi-step reactions with low yields have been replaced by more efficient protocols utilizing modern catalysts and reaction conditions. These improvements have not only enhanced the scalability of production but also reduced costs, making this compound more accessible for large-scale research studies.

In conclusion, 20b-Dihydrocortisol, or CAS No. 116-58-5, represents a promising compound with diverse applications in both basic research and therapeutic development. Its unique pharmacokinetic properties, selective receptor interactions, and potential neuroprotective effects make it a valuable tool for advancing our understanding of glucocorticoid biology and for developing innovative treatments for various diseases.